Cas no 25984-64-9 (3-bromo-4-hydroxybenzene-1-carbothioamide)

• Product Name: 3-bromo-4-hydroxybenzene-1-carbothioamide
• CAS No: 25984-64-9
• MF: C₇H₆BrNOS
• MW: 232.097639560699
• CID: 5847703
• PubChem ID: 135610218
• Update Time: 2025-10-20

3-bromo-4-hydroxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 3-bromo-4-hydroxy-
• 3-bromo-4-hydroxybenzene-1-carbothioamide

• Inchi： 1S/C7H6BrNOS/c8-5-3-4(7(9)11)1-2-6(5)10/h1-3,10H,(H2,9,11)
• InChI Key： GKVKCTMGYXBEID-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC=C(O)C(Br)=C1

Additional information on 3-bromo-4-hydroxybenzene-1-carbothioamide

3-Bromo-4-Hydroxybenzene-1-Carbothioamide: A Comprehensive Overview

3-Bromo-4-hydroxybenzene-1-carbothioamide, also known by its CAS number 25984-64-9, is a chemical compound with a unique structure and versatile applications. This compound belongs to the class of thioureas, which are derivatives of thiocyanic acid. The molecule features a benzene ring substituted with a bromine atom at the 3-position, a hydroxyl group at the 4-position, and a carbothioamide group at the 1-position. Its molecular formula is C7H6BrNOS, and its molecular weight is approximately 215.08 g/mol.

The synthesis of 3-bromo-4-hydroxybenzene-1-carbothioamide typically involves the reaction of 3-bromo-4-hydroxybenzaldehyde with thiosemicarbazide in the presence of an appropriate solvent and catalyst. This reaction pathway is well-documented in organic chemistry literature and has been optimized for high yield and purity. The compound is often used as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical research.

Recent studies have highlighted the potential of 3-bromo-4-hydroxybenzene-1-carbothioamide in various fields, including drug discovery and materials science. In pharmacology, this compound has been investigated for its potential anti-inflammatory and antioxidant properties. Researchers have found that it exhibits significant activity against inflammatory cytokines, making it a promising candidate for the development of novel anti-inflammatory agents.

In addition to its pharmacological applications, 3-bromo-4-hydroxybenzene-1-carbothioamide has also been explored for its role in catalysis. The compound's ability to act as a ligand in transition metal complexes has led to its use in asymmetric catalysis, where it facilitates the formation of chiral centers in organic molecules. This property has garnered interest from researchers in the field of green chemistry, as it offers a sustainable approach to synthesizing enantiomerically enriched compounds.

The structural uniqueness of 3-bromo-4-hydroxybenzene-1-carbothioamide also makes it a valuable tool in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of new materials for energy storage applications, such as lithium-ion batteries and supercapacitors. Recent advancements in this area have demonstrated that incorporating this compound into electrode materials can significantly enhance their electrochemical performance.

From an environmental perspective, 3-bromo-4-hydroxybenzene-1-carbothioamide has been studied for its role in remediation technologies. Researchers have explored its ability to adsorb heavy metals from contaminated water sources, offering a cost-effective solution for water treatment. This application aligns with global efforts to address environmental pollution and promote sustainable practices.

In conclusion, 3-bromo-4-hydroxybenzene-1-carbothioamide, with its CAS number 25984-64-9, is a multifaceted compound with applications spanning pharmaceuticals, catalysis, materials science, and environmental remediation. Its unique chemical properties and versatile reactivity continue to make it an area of active research interest. As scientific advancements unfold, the potential uses of this compound are expected to expand further, contributing to innovative solutions across various industries.